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Compound of Interest

Compound Name: Norfluoxetine

Cat. No.: B159337

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical compounds like norfluoxetine are paramount for ensuring laboratory
safety, environmental protection, and regulatory compliance. Norfluoxetine, the active
metabolite of the widely prescribed antidepressant fluoxetine, requires careful handling
throughout its lifecycle, including its ultimate disposal. This guide provides essential safety and
logistical information, outlining the procedural steps for the proper disposal of norfluoxetine in
a laboratory setting.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle norfluoxetine with appropriate
safety measures to minimize exposure risks.

» Engineering Controls: All work with norfluoxetine, especially when handling the pure
compound or concentrated solutions, should be conducted in a designated area such as a
chemical fume hood to prevent inhalation of dust or aerosols.

o Personal Protective Equipment (PPE): Personnel must wear appropriate PPE at all times.
This includes:

o Impermeable gloves (e.g., nitrile)

o Safety goggles or a face shield
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o Alab coat

o Spill Management: In the event of a spill, the area should be secured. Only trained personnel
wearing appropriate protective gear should perform decontamination. The spilled material
should be absorbed with an inert material (e.g., vermiculite, sand), collected in a sealed and
appropriately labeled container, and disposed of as hazardous waste.

Norfluoxetine Disposal Procedures

Norfluoxetine and any materials contaminated with it are considered hazardous waste and
must be disposed of in accordance with institutional, local, state, and federal regulations. Under
no circumstances should norfluoxetine be disposed of down the drain or in regular trash.[1]

Step 1: Waste Segregation and Collection

o Collect all norfluoxetine waste in a designated, leak-proof hazardous waste container.[1]
These containers are often color-coded (e.g., black for pharmaceutical hazardous waste)
and should be clearly labeled.

e This includes:

o Pure norfluoxetine compound

o Contaminated solutions

o Contaminated labware (e.g., pipette tips, gloves, vials, and empty original containers)
Step 2: Labeling

e The hazardous waste container must be clearly and accurately labeled. The label should
include:

o The chemical name: "Norfluoxetine Waste"
o Associated hazards (e.g., "Toxic," "Hazardous to the Aquatic Environment")

o The accumulation start date
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Step 3: Storage

» Store the sealed hazardous waste container in a designated, secure area away from
incompatible materials. This area should be well-ventilated. Awaiting pickup by a licensed
hazardous waste disposal service.[1]

Step 4: Final Disposal

e The sealed and labeled container must be transferred to the institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1]

e The required method of disposal for hazardous pharmaceutical waste is typically high-
temperature incineration at a permitted facility to ensure complete destruction.[1]

Quantitative Data Summary

The following table summarizes key chemical and ecotoxicity data for norfluoxetine. It is
important to note that while norfluoxetine is recognized as being very toxic to aquatic life,
specific LC50 and EC50 values are not consistently reported across publicly available safety
data sheets. One study did provide EC50 values for Daphnia magna.[2]
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Property Value Source

Chemical Identity

3-phenyl-3-[4-
IUPAC Name (trifluoromethyl)phenoxy]propa  PubChem][3]
n-1-amine
CAS Number 83891-03-6 PubChem|[3]
Molecular Formula CieH16F3NO PubChem][3]
Molecular Weight 295.30 g/mol PubChem|[3]
PubChem CID 4541 PubChem|[3]

Ecotoxicity Data

] o Very toxic to aquatic life with ) ]
Aquatic Toxicity ) Sigma-Aldrich SDS
long lasting effects.

Enantioselective
EC50 (48h) for Daphnia (S)-NFL: 2.8 mg L™%; (R)-NFL: transformation of fluoxetine in
magna 29mgLt water and its ecotoxicological

relevance[2]

Experimental Protocols

Currently, standardized and widely adopted experimental protocols for the chemical
degradation or neutralization of norfluoxetine in a typical laboratory setting are not readily
available in the reviewed literature. The primary and recommended method of disposal is
through a licensed hazardous waste contractor for incineration.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of norfluoxetine
waste in a laboratory setting.
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Caption: Logical workflow for the proper disposal of norfluoxetine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Norfluoxetine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159337#norfluoxetine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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